Cas no 92822-63-4 (Propanal, 2,3-bis(phenylmethoxy)-)

• Product Name: Propanal, 2,3-bis(phenylmethoxy)-
• CAS No: 92822-63-4
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 753009
• Update Time: 2025-06-13

Propanal, 2,3-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2,3-bis(phenylmethoxy)-

• Inchi： 1S/C17H18O3/c18-11-17(20-13-16-9-5-2-6-10-16)14-19-12-15-7-3-1-4-8-15/h1-11,17H,12-14H2
• InChI Key： MKESOGHEPAYRNF-UHFFFAOYSA-N
• SMILES： C(=O)C(OCC1=CC=CC=C1)COCC1=CC=CC=C1

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 392.2±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Propanal, 2,3-bis(phenylmethoxy)-

Propanal, 2,3-bis(phenylmethoxy)- (CAS No. 92822-63-4): A Comprehensive Overview

Propanal, 2,3-bis(phenylmethoxy)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 92822-63-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a unique structural framework with two phenylmethoxy substituents attached to a propanal backbone, has garnered attention due to its versatile applications and potential in synthetic chemistry.

The molecular structure of Propanal, 2,3-bis(phenylmethoxy)- consists of an aldehyde group at the terminal carbon of a three-carbon chain, with each of the second and third carbons bearing an ophenylmethoxy group. This particular arrangement imparts unique chemical properties that make it a valuable intermediate in various synthetic pathways. The presence of aromatic rings in the substituents enhances its reactivity and compatibility with a wide range of chemical transformations.

In recent years, there has been growing interest in exploring the applications of Propanal, 2,3-bis(phenylmethoxy)- in the development of novel pharmaceuticals and agrochemicals. Its structural motif allows for facile modifications, making it a promising candidate for designing molecules with specific biological activities. Researchers have been investigating its potential as a precursor in the synthesis of complex organic molecules, including those with therapeutic implications.

One of the most intriguing aspects of Propanal, 2,3-bis(phenylmethoxy)- is its role in catalytic processes. The compound has been found to exhibit catalytic activity in certain organic reactions, particularly those involving oxidation and reduction mechanisms. This property is particularly valuable in industrial settings where efficient and selective transformations are crucial. The ability to act as a catalyst or a co-catalyst opens up numerous possibilities for optimizing synthetic routes and improving yields.

The pharmaceutical industry has also shown interest in Propanal, 2,3-bis(phenylmethoxy)- due to its potential as a building block for drug candidates. Its structural features make it amenable to further functionalization, allowing chemists to tailor its properties for specific biological targets. Recent studies have demonstrated its utility in the synthesis of molecules that exhibit anti-inflammatory and anti-cancer activities. These findings highlight the compound's significance as a tool in medicinal chemistry research.

The synthesis of Propanal, 2,3-bis(phenylmethoxy)- involves multi-step organic reactions that require careful control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. The development of efficient synthetic methodologies is essential for scaling up production and making this compound more accessible for industrial applications.

In addition to its synthetic value, Propanal, 2,3-bis(phenylmethoxy)- has found applications in material science. Its ability to form stable complexes with metal ions makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have diverse applications ranging from gas storage and separation to catalysis and sensing. The versatility of this compound underscores its importance across multiple scientific disciplines.

The environmental impact of using Propanal, 2,3-bis(phenylmethoxy)- as a chemical intermediate has also been studied. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with the broader goal of sustainable chemistry, which aims to develop processes that are environmentally friendly and economically viable.

The future prospects for Propanal, 2,3-bis(phenylmethoxy)- are promising, with ongoing research expected to uncover new applications and refine existing ones. Advances in computational chemistry and artificial intelligence are likely to play a significant role in accelerating the discovery and optimization of this compound's potential uses.